2-Benzyloxyaminoacetic acid tert-butyl ester

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: tert-butyl 2-(phenylmethoxyamino)acetate
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)17-12(15)9-14-16-10-11-7-5-4-6-8-11/h4-8,14H,9-10H2,1-3H3
• InChI Key: UGFDOWNXJHWTGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNOCC1=CC=CC=C1

Description

2-Benzyloxyaminoacetic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of O-benzylhydroxylamine hydrochloride (5 g, 31.3 mmol) in dry DMF (20 ml) was added tert-butyl 2-bromoacetate (4.7 ml, 1 eq.) and potassium carbonate (4.5 g, 1 eq.). The solution was stirred for 16 h at room temperature. The precipitate was filtered off. The solvent was removed, the residue was dissolved in ethyl acetate and extracted with small portions of 1 N HCl, sodium carbonate solution and brine. After drying over sodium sulfate, the solvent was removed to dryness to give 5.86 g (79%) of the title compound as an oil of sufficient purity. MS 182.1 (M+1-tert-butyl)+